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Compound of Interest

Compound Name: Perfluoropent-1-ene

Cat. No.: B1607256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Perfluoropent-1-ene (PFPE), a

fluorinated alkene of significant interest in materials science and synthetic chemistry. This

document outlines its commercial availability, key chemical and physical properties, and details

on its reactivity and applications, with a focus on experimental procedures.

Commercial Availability and Suppliers
Perfluoropent-1-ene is commercially available from various chemical suppliers specializing in

fluorinated compounds. The product has achieved commercial mass production, indicating a

stable supply chain for research and development purposes.[1]

Table 1: Principal Suppliers of Perfluoropent-1-ene

Supplier Product Name Purity
Available
Quantities

SynQuest

Laboratories
Decafluoropent-1-ene 99% 25 g and larger

LookChem Perfluoropent-1-ene Not specified Inquiry-based

Benchchem Perfluoropent-1-ene For research use only Inquiry-based
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Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Physicochemical Properties
Perfluoropent-1-ene (CAS No: 376-87-4) is a fully fluorinated alkene with the molecular

formula C₅F₁₀. Its structure and key properties are summarized below.

Table 2: Physicochemical Data of Perfluoropent-1-ene

Property Value

Molecular Formula C₅F₁₀

Molecular Weight 250.04 g/mol

CAS Number 376-87-4

Boiling Point 30.5 °C at 760 mmHg

Density 1.573 g/cm³

Refractive Index 1.2571

Vapor Pressure 623 mmHg at 25°C

Canonical SMILES C(=C(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

InChIKey PBWHQPOHADDEFU-UHFFFAOYSA-N

Chemical Reactivity and Applications
The presence of a carbon-carbon double bond and the strong electron-withdrawing effects of

the fluorine atoms make Perfluoropent-1-ene a versatile building block in organofluorine

chemistry.[1] Its primary applications lie in the synthesis of novel fluorinated polymers and as

an intermediate for the production of other fluorinated compounds.[1]

Isomerization
Terminal perfluoroolefins like Perfluoropent-1-ene can be isomerized to their more

thermodynamically stable internal isomers, such as trans-perfluoropent-2-ene.[1] This
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transformation is significant as internal perfluoroolefins are valuable precursors in various

synthetic pathways.[1]

Perfluoropent-1-ene
(Terminal Olefin)

trans-Perfluoropent-2-ene
(Internal Olefin)

  Catalyst (e.g., SbF₅, AlClₓFᵧ)  

Click to download full resolution via product page

Caption: Isomerization of Perfluoropent-1-ene to trans-Perfluoropent-2-ene.

Nucleophilic Addition
The electron-deficient nature of the double bond in Perfluoropent-1-ene makes it susceptible

to attack by nucleophiles. This reactivity is a central theme in perfluoroolefin chemistry and

allows for the introduction of a wide range of functional groups.

Reactants

Perfluoropent-1-ene

Nucleophilic Addition Product

Nucleophile (Nu⁻)

Click to download full resolution via product page

Caption: General scheme for nucleophilic addition to Perfluoropent-1-ene.

Polymerization
Perfluoropent-1-ene serves as a monomer in the synthesis of fluoropolymers. These polymers

often exhibit exceptional thermal stability, chemical inertness, and unique surface properties.[1]

Experimental Protocols
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The following sections provide detailed methodologies for key experiments involving

Perfluoropent-1-ene. These protocols are based on established procedures for related

perfluoroolefins and should be adapted and optimized for specific experimental setups.

Isomerization of Perfluoropent-1-ene to trans-
Perfluoropent-2-ene
This protocol describes the catalytic isomerization of the terminal olefin to the internal olefin,

which can achieve high yields.[1]

Materials:

Perfluoropent-1-ene

Antimony pentafluoride (SbF₅) or Aluminum chlorofluoride (AlClₓFᵧ) as a catalyst

Inert reaction vessel (e.g., glass or Teflon-lined autoclave)

Stirring mechanism

Temperature control system

Apparatus for product distillation and analysis (e.g., GC-MS, ¹⁹F NMR)

Procedure:

Ensure the reaction vessel is clean, dry, and purged with an inert gas (e.g., nitrogen or

argon).

Introduce the catalyst (e.g., a catalytic amount of SbF₅) into the reaction vessel under an

inert atmosphere.

Cool the vessel to a suitable temperature (e.g., 0 °C) to control the initial reaction rate.

Slowly add Perfluoropent-1-ene to the reaction vessel with vigorous stirring.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and continue stirring. The reaction progress can be monitored by taking aliquots and
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analyzing them by GC-MS or ¹⁹F NMR.

The isomerization reaction is typically smooth and can proceed with high yields, often around

80-85%.[1]

Upon completion, the product, trans-perfluoropent-2-ene, can be isolated and purified by

distillation.

Radical Polymerization of Perfluoropent-1-ene (Adapted
from Perfluorohex-1-ene)
This protocol is adapted from the high-pressure polymerization of a similar monomer,

perfluorohex-1-ene, and may require significant optimization for Perfluoropent-1-ene.

Materials:

Perfluoropent-1-ene (monomer), distilled under an inert atmosphere to remove oxygen.

Perfluorinated peroxide initiator (e.g., based on pentafluorobenzoic acid).

Teflon ampoule or similar high-pressure reaction vessel.

High-pressure apparatus (e.g., cylinder-piston mold).

Temperature control system capable of reaching 180-240 °C.

Vacuum line for evacuation.

Procedure:

Place the distilled Perfluoropent-1-ene monomer into the Teflon ampoule.

Add the perfluorinated peroxide initiator to the monomer. The molar concentration may range

from 1.5-2.2%.

Seal the Teflon ampoule and place it into the high-pressure apparatus.

Pressurize the system to a high pressure (e.g., 15-16 thousand atm).
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Heat the apparatus to the desired reaction temperature (e.g., 180-240 °C).

Maintain the reaction conditions for an extended period (e.g., 168 to 336 hours).

After the reaction time, cool the apparatus and carefully release the pressure.

Open the ampoule and recover the polymer.

The crude polymer may contain unreacted monomer and low-molecular-weight oligomers.

Purify the polymer by evacuation at elevated temperature (e.g., 100 °C) to a constant weight.
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Monomer Preparation

Polymerization Reaction

Product Purification

Distill Perfluoropent-1-ene
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Caption: Experimental workflow for the high-pressure polymerization of Perfluoropent-1-ene.
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Safety Information
Perfluorinated compounds should be handled with care in a well-ventilated laboratory,

preferably in a fume hood. Appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn at all times. For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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